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Cat. No.: B7823277 Get Quote

Cardiovascular System: Vasorelaxant Effects
One of the most studied effects of propylidene phthalide is its ability to induce vasorelaxation,

suggesting its potential as a therapeutic agent for hypertension and other cardiovascular

disorders. The primary mechanism appears to involve the modulation of ion channels in

vascular smooth muscle cells.

Proposed Mechanism of Action
Propylidene phthalide is believed to induce vasorelaxation primarily through the blockade of

voltage-dependent L-type Ca2+ channels and the opening of Ca2+-activated K+ channels in

vascular smooth muscle cells. This dual action leads to a decrease in intracellular Ca2+

concentration, resulting in muscle relaxation and vasodilation.
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Experimental Workflow: Isolated Aortic Ring Assay
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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